4-fluoro-N,N-dimethyl-3-[(4-phenyl-1-piperazinyl)carbonyl]benzenesulfonamide

• IUPAC Name: 4-fluoro-N,N-dimethyl-3-(4-phenylpiperazine-1-carbonyl)benzenesulfonamide
• InChI: InChI=1S/C19H22FN3O3S/c1-21(2)27(25,26)16-8-9-18(20)17(14-16)19(24)23-12-10-22(11-13-23)15-6-4-3-5-7-15/h3-9,14H,10-13H2,1-2H3
• InChI Key: KZORUSAWRYNFBT-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC(=C(C=C1)F)C(=O)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C19H22FN3O3S
• Molecular Weight: 391.5 g/mol

Description

4-fluoro-N,N-dimethyl-3-[(4-phenyl-1-piperazinyl)carbonyl]benzenesulfonamide is a chemical compound that has been widely studied for its potential applications in the field of medicinal chemistry. This compound is also known as F 11440 and has been found to have a range of interesting properties that make it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of F 11440 involves its binding to the 5-HT1A receptor. This binding leads to a decrease in the activity of certain neurons in the brain, which can result in a range of physiological and behavioral effects.
Biochemical and Physiological Effects:
F 11440 has been found to have a range of biochemical and physiological effects. It has been shown to have anxiolytic (anti-anxiety) and antidepressant effects in animal models. It has also been found to have neuroprotective properties, meaning that it may be able to protect neurons from damage or degeneration.

Advantages and Limitations for Lab Experiments

One advantage of using F 11440 in lab experiments is that it has a high affinity for the 5-HT1A receptor, which makes it a useful tool for studying the role of this receptor in various physiological processes. However, one limitation is that F 11440 is a relatively new compound, and more research is needed to fully understand its properties and potential applications.

Future Directions

There are many potential future directions for research on F 11440. Some possible areas of investigation include:
1. Further studies on the biochemical and physiological effects of F 11440, including its potential use as a treatment for anxiety, depression, and other disorders.
2. Investigation of the potential neuroprotective properties of F 11440 and its potential use in the treatment of neurodegenerative diseases.
3. Studies on the pharmacokinetics and pharmacodynamics of F 11440, including its absorption, distribution, metabolism, and elimination from the body.
4. Development of new compounds based on the structure of F 11440, with the goal of improving its properties and potential applications.
In conclusion, F 11440 is a promising compound with a range of interesting properties that make it a useful tool for research in the field of medicinal chemistry. Further studies are needed to fully understand its potential applications and limitations.

Synthesis Methods

The synthesis of F 11440 involves a multi-step process that begins with the reaction of 4-fluoroaniline with chlorosulfonic acid to produce 4-fluoro-2-sulfonic acid. This intermediate is then reacted with N,N-dimethylformamide to produce N,N-dimethyl-4-fluoro-2-sulfonamide. The final step involves the reaction of N,N-dimethyl-4-fluoro-2-sulfonamide with 4-phenylpiperazine-1-carboxylic acid to produce F 11440.

Scientific Research Applications

F 11440 has been studied extensively for its potential applications in the field of medicinal chemistry. It has been found to have a high affinity for a specific type of serotonin receptor known as the 5-HT1A receptor. This receptor is involved in the regulation of mood, anxiety, and other physiological processes.